(3-bromo-5-fluorophenyl)methanethiol
Description
“(3-bromo-5-fluorophenyl)methanethiol” is a chemical compound with the molecular formula C7H6BrFS. It has a molecular weight of 221.09 . This compound is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “(3-bromo-5-fluorophenyl)methanethiol” can be represented by the InChI code1S/C7H6BrFO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2 . Further analysis of the molecular structure can be performed using techniques such as NMR, HPLC, LC-MS, and UPLC . Physical And Chemical Properties Analysis
“(3-bromo-5-fluorophenyl)methanethiol” is a solid at room temperature . Further physical and chemical properties can be determined using various analytical techniques .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-bromo-5-fluorophenyl)methanethiol involves the reaction of 3-bromo-5-fluorobenzaldehyde with hydrogen sulfide in the presence of a reducing agent to yield the corresponding thiol. The thiol is then reacted with formaldehyde to form the final product.", "Starting Materials": [ "3-bromo-5-fluorobenzaldehyde", "Hydrogen sulfide", "Reducing agent", "Formaldehyde" ], "Reaction": [ "Step 1: 3-bromo-5-fluorobenzaldehyde is reacted with hydrogen sulfide in the presence of a reducing agent to yield (3-bromo-5-fluorophenyl)thiol.", "Step 2: (3-bromo-5-fluorophenyl)thiol is reacted with formaldehyde to form (3-bromo-5-fluorophenyl)methanethiol.", "Overall reaction: 3-bromo-5-fluorobenzaldehyde + hydrogen sulfide + reducing agent + formaldehyde → (3-bromo-5-fluorophenyl)methanethiol" ] } | |
CAS RN |
1510308-55-0 |
Product Name |
(3-bromo-5-fluorophenyl)methanethiol |
Molecular Formula |
C7H6BrFS |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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